Cas no 2408936-28-5 (rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate)

• Product Name: rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate
• CAS No: 2408936-28-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5805627
• PubChem ID: 165704206
• Update Time: 2025-07-15

rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408936-28-5
• EN300-7548733
• rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-11-7-10-5-4-6-14(10,8-11)9-16/h10-11,16H,4-9H2,1-3H3,(H,15,17)/t10-,11+,14+/m0/s1
• InChI Key： BTJBDHSLVBDTJC-MISXGVKJSA-N
• SMILES： OC[C@]12CCC[C@H]1C[C@H](C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate

Comprehensive Overview of rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate (CAS No. 2408936-28-5)

The compound rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate, identified by its CAS No. 2408936-28-5, is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its structural complexity, featuring an octahydropentalen core and a hydroxymethyl group, makes it a valuable intermediate for drug discovery. Researchers are increasingly focusing on such scaffolds due to their ability to modulate biological targets, particularly in neurodegenerative diseases and metabolic disorders, which are currently trending topics in biomedical research.

One of the key attributes of rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate is its stereochemical diversity, which allows for selective interactions with enzymes and receptors. This property aligns with the growing demand for chiral building blocks in asymmetric synthesis, a hot topic in modern organic chemistry. The compound’s tert-butyl carbamate moiety further enhances its stability, making it suitable for multi-step synthetic routes. Recent publications highlight its utility in constructing peptidomimetics and small-molecule inhibitors, addressing frequent search queries like "carbamate applications in drug design" and "stereoselective synthesis techniques."

From a synthetic perspective, the octahydropentalen framework in CAS No. 2408936-28-5 offers a rigid, three-dimensional structure that mimics natural products. This feature is particularly relevant to the rising interest in bioisosteres and fragment-based drug discovery, as evidenced by frequent searches for "scaffold hopping strategies" and "privileged structures in medicinal chemistry." The compound’s hydroxymethyl group also provides a handle for further derivatization, enabling the attachment of pharmacophores to enhance bioavailability or target specificity.

In the context of sustainability, rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate can be synthesized using green chemistry principles, such as catalytic asymmetric hydrogenation or enzymatic resolution. These methods resonate with the industry’s shift toward eco-friendly synthesis, a frequently searched topic among chemists. Additionally, its potential role in developing PROTACs (Proteolysis-Targeting Chimeras) has garnered attention, as these molecules are a cutting-edge area in oncology and immunology research.

Analytical characterization of CAS No. 2408936-28-5 typically involves advanced techniques like NMR spectroscopy, HPLC chiral separation, and mass spectrometry, addressing common queries about "purity assessment of chiral compounds." Its physicochemical properties, including solubility and logP, are critical for formulation scientists, making it a subject of interest in pre-clinical development discussions. The compound’s compatibility with high-throughput screening platforms further underscores its relevance in modern drug discovery pipelines.

In summary, rac-tert-butyl N-[(2R,3aS,6aS)-3a-(hydroxymethyl)-octahydropentalen-2-yl]carbamate represents a versatile and scientifically intriguing molecule. Its applications span from asymmetric catalysis to therapeutic agent development, aligning with contemporary research trends and frequently searched keywords in chemistry and pharmacology. As the demand for structurally diverse and functionally rich intermediates grows, this compound is poised to play a pivotal role in advancing both academic and industrial innovation.